Cas no 25228-91-5 (Acetic acid, (3-chloro-4-formylphenoxy)-)

Acetic acid, (3-chloro-4-formylphenoxy)- structure
25228-91-5 structure
Product Name:Acetic acid, (3-chloro-4-formylphenoxy)-
CAS No:25228-91-5
MF:C9H7ClO4
MW:214.60248208046
CID:1421761
PubChem ID:11701302
Update Time:2025-04-20

Acetic acid, (3-chloro-4-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-chloro-4-formylphenoxy)-
    • 2-(3-chloro-4-formylphenoxy)Acetic acid
    • DA-28472
    • SCHEMBL23804143
    • 25228-91-5
    • Inchi: 1S/C9H7ClO4/c10-8-3-7(14-5-9(12)13)2-1-6(8)4-11/h1-4H,5H2,(H,12,13)
    • InChI Key: FHXAELMSUQYYOP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C=O)OCC(=O)O

Computed Properties

  • Exact Mass: 214.00331
  • Monoisotopic Mass: 214.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.